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Compound of Interest

Compound Name: SB 202190 hydrochloride

Cat. No.: B128778

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of SB
202190 hydrochloride, a potent and selective p38 MAP kinase inhibitor. Adherence to these
procedures is essential to ensure personal safety and maintain experimental integrity.

Hazard Identification and Personal Protective
Equipment (PPE)

SB 202190 hydrochloride is classified with the following hazards:

Harmful if swallowed.[1]

Causes skin irritation.[1][2][3]

Causes serious eye irritation.[1][2][3]

May cause respiratory irritation.[1][2][3]

Due to these potential hazards, the following personal protective equipment is mandatory when
handling SB 202190 hydrochloride in solid or solution form.
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PPE Item Specification Rationale

o Protects against skin contact
Nitrile, powder-free, double- o )
Gloves ) and irritation. Double gloving
gloving recommended. _ _
provides an extra barrier.

Safety glasses with side Prevents eye contact and
Eye Protection shields or chemical splash serious irritation from splashes
goggles. or aerosols.

Protects skin and personal
Lab Coat Standard laboratory coat. ) o
clothing from contamination.

Use in a well-ventilated area. o ) ]
_ N Minimizes inhalation of the
) ) For handling larger quantities )
Respiratory Protection ) powder, which can cause
of powder, a fume hood is ) o
_ respiratory irritation.
required.

Quantitative Data Summary

The following table summarizes key quantitative data for SB 202190 hydrochloride.
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Property Value Source(s)
Molecular Weight 367.8 g/mol [2]
Purity >98% [4]
IC50 for p38a 50 nM [5]
IC50 for p38p2 100 nM [5]
Binding Affinity (Kd) 38 nM [5]
Solubility in DMSO =30 mg/mL [6]

Storage (Solid)

-20°C, desiccated, protected
from light. Stable for at least 24
months.

[6]

Storage (In Solution)

Aliguot and store at -20°C or
-80°C. Stable for up to 3
months at -20°C. Avoid

repeated freeze-thaw cycles.

[6]

Experimental Protocols: Step-by-Step Guidance

This protocol details the preparation of a concentrated stock solution, a common first step in

many experimental workflows.

Materials:

e SB 202190 hydrochloride (solid)

e Anhydrous Dimethyl Sulfoxide (DMSO)

» Sterile microcentrifuge tubes or amber vials

o Calibrated analytical balance

e \ortex mixer

o Pipettes and sterile, filtered pipette tips
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Procedure:

e Pre-Handling: Don all required PPE (double gloves, safety glasses, lab coat). Perform all
manipulations of the solid compound in a chemical fume hood.

e Weighing: Tare a sterile, pre-labeled amber vial on a calibrated analytical balance. Carefully
weigh the desired amount of SB 202190 hydrochloride powder into the vial. For example,
to prepare 1 mL of a 10 mM solution, weigh out 3.678 mg.

e Dissolution: Add the calculated volume of anhydrous DMSO to the vial containing the
powder. Tightly cap the vial.

e Mixing: Vortex the solution until the solid is completely dissolved. Gentle warming in a 37°C
water bath can be used to aid dissolution if necessary.

» Aliquoting and Storage: To avoid repeated freeze-thaw cycles, aliquot the stock solution into
smaller, single-use volumes in sterile, labeled microcentrifuge tubes. Store the aliquots at
-20°C, protected from light.

This workflow outlines the general steps for using SB 202190 hydrochloride in a typical cell-
based experiment.
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Caption: Experimental workflow for using SB 202190 hydrochloride in cell-based assays.
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p38 MAP Kinase Signaling Pathway

SB 202190 hydrochloride is a selective inhibitor of the p38 MAP kinase pathway. This
pathway is a key signaling cascade involved in cellular responses to stress, inflammation, and
other extracellular stimuli. The diagram below illustrates a simplified overview of the p38 MAPK
signaling cascade and the point of inhibition by SB 202190.
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Caption: Simplified p38 MAP kinase signaling pathway and inhibition by SB 202190
hydrochloride.
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Disposal Plan

Proper disposal of SB 202190 hydrochloride and associated waste is crucial to prevent
environmental contamination and ensure safety. All disposal must be in accordance with local,
state, and federal regulations.

Waste Type Disposal Procedure

) ] Dispose of as hazardous chemical waste. Place
Solid SB 202190 Hydrochloride ) ]
in a clearly labeled, sealed container.

] Collect in a designated, sealed hazardous waste
DMSO Stock Solution ) )
container for halogenated organic solvents.

Aqueous Solutions (e.g., used cell culture Collect in a designated hazardous waste

medium) container. Do not pour down the drain.

Contaminated Labware (e.g., pipette tips, tubes, Place in a designated, sealed hazardous waste

gloves) container for solid waste.

Decontamination:

» Wipe down all surfaces and equipment that have come into contact with SB 202190
hydrochloride with a suitable solvent (e.g., 70% ethanol) followed by soap and water.

» Dispose of all cleaning materials as contaminated solid waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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202190 Hydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b128778#personal-protective-equipment-for-handling-
sb-202190-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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